Cas no 363174-14-5 (Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate)

• Product Name: Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate
• CAS No: 363174-14-5
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD00396474
• CID: 4713539
• Update Time: 2025-05-21

Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate
• CBKinase1_012678
• CBKinase1_000278
• Oprea1_392651
• methyl 2-[N-(benzenesulfonyl)-3,4-dimethylanilino]acetate
• glycine, N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)-, methyl ester

• MDL： MFCD00396474
• Inchi： 1S/C17H19NO4S/c1-13-9-10-15(11-14(13)2)18(12-17(19)22-3)23(20,21)16-7-5-4-6-8-16/h4-11H,12H2,1-3H3
• InChI Key： OILMBFCCPPHYEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CC(=O)OC)C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 493
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: NA

Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate

Professional Introduction to Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 363174-14-5)

Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate, a compound with the chemical identifier CAS No. 363174-14-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The molecular structure of this compound features a combination of aromatic rings and functional groups that contribute to its distinctive chemical behavior and biological activity.

The Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate molecule consists of a phenylsulfonyl group attached to a glycinate moiety, with the phenyl ring substituted at the 3 and 4 positions by methyl groups. This specific arrangement of substituents enhances the compound's solubility and interaction with biological targets, making it a promising candidate for further investigation in therapeutic contexts.

Recent research has highlighted the importance of such structurally complex molecules in the development of novel drugs. The presence of both the phenylsulfonyl and glycinate groups suggests potential applications in modulating enzyme activity and receptor binding. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways.

In particular, the Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate has been explored for its potential role in addressing inflammatory diseases. The phenylsulfonyl group is known to possess anti-inflammatory properties, while the glycinate moiety can enhance bioavailability. These characteristics make it an attractive scaffold for designing new therapeutic agents that target inflammatory pathways without causing significant side effects.

Advances in computational chemistry have also facilitated a deeper understanding of the interactions between this compound and biological targets. Molecular docking studies have shown that Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate can bind effectively to various protein receptors, suggesting multiple potential mechanisms of action. These findings are particularly relevant in the context of drug discovery, where identifying high-affinity binders is crucial for developing effective treatments.

The synthesis of Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic system present in this compound.

From a pharmacological perspective, the< strong>Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate has shown promise in preclinical studies. Its ability to interact with specific biological targets suggests that it could be developed into a lead compound for further medicinal chemistry optimization. Researchers are currently exploring ways to enhance its potency and selectivity while minimizing potential toxicity.

The development of novel pharmaceutical agents often involves a collaborative effort between synthetic chemists, biochemists, and pharmacologists. The case of Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate exemplifies this interdisciplinary approach, where structural modifications are guided by biological activity data. This iterative process is essential for identifying compounds that can progress to clinical trials and ultimately benefit patients.

In conclusion, Methyl N-(3,4-dimethylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 363174-14-5) represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.